N-(2-chlorobenzyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C17H17ClN2O3/c18-15-4-2-1-3-13(15)10-20-17(21)12-5-7-19-16(9-12)23-14-6-8-22-11-14/h1-5,7,9,14H,6,8,10-11H2,(H,20,21)
• InChI Key: ZIROHGSGAUCNGQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=NC=CC(=C2)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

N-(2-chlorobenzyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, also known as TBN-IB or TBNi, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TBNi belongs to the class of isonicotinamide derivatives and has been extensively studied for its pharmacological properties.

Scientific Research Applications

Medicinal Chemistry Applications

N-(2-chlorobenzyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide and its derivatives have been explored for their potential in medicinal chemistry, particularly in the design and synthesis of novel compounds with specific biological activities. For instance, a study detailed the design and synthesis of novel N-substituted-3-chloro-2-azetidinone derivatives as potential anticonvulsant agents, highlighting the compound's role in generating anticonvulsant activity without neurotoxicity, compared to reference drugs like phenytoin (Hozaifa Hasan et al., 2011). Another research focused on synthesizing and evaluating N-phenylisonicotinamide derivatives as novel xanthine oxidase inhibitors, showcasing the structure-based design to enhance potency against xanthine oxidase (Ting-jian Zhang et al., 2019).

Supramolecular Chemistry and Materials Science

Isonicotinamide, a closely related compound, has been employed as a supramolecular reagent in synthesizing various complexes, demonstrating the versatility of N-(2-chlorobenzyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide-related compounds in creating inorganic–organic hybrid materials. One study described the directed assembly of dinuclear and mononuclear copper(II)-carboxylates into infinite 1-D motifs using isonicotinamide, illustrating its effectiveness in forming stable supramolecular structures (C. Aakeröy et al., 2003). Another example is the synthesis, crystal structure, and properties of a one-dimensional zinc(II) coordination complex, showcasing the application of these compounds in designing materials with specific structural and functional properties (Katarína Homzová et al., 2015).

Corrosion Inhibition

Research has also investigated the application of new isonicotinamides as corrosion inhibitors on mild steel in acidic mediums, demonstrating the compound's utility in industrial applications such as protecting metals from corrosion. The study provided insights into the electrochemical, SEM, EDX, AFM, and DFT investigations, highlighting the compound's effectiveness as a corrosion inhibitor (M. Yadav et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , which could be a potential area of exploration for this compound.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific research data . It’s possible that it interacts with its targets in a way that induces changes in cellular processes, similar to other bioactive aromatic compounds .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound .